Cas no 1261898-65-0 (2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid)

• Product Name: 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid
• CAS No: 1261898-65-0
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD18322321
• CID: 2622352
• PubChem ID: 53228152
• Update Time: 2025-05-20

2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLORO-4-ETHOXYPHENYL)-6-FLUOROBENZOIC ACID
• 2'-Chloro-4'-ethoxy-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 1261898-65-0
• 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid, 95%
• MFCD18322321
• DTXSID10691685
• 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid

• MDL： MFCD18322321
• Inchi： 1S/C15H12ClFO3/c1-2-20-9-6-7-10(12(16)8-9)11-4-3-5-13(17)14(11)15(18)19/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： DHHLCIKLXZVGBI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=1C(=O)O)F)OCC

Computed Properties

• Exact Mass: 294.0459001Da
• Monoisotopic Mass: 294.0459001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid

2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid: A Comprehensive Overview

The compound 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid, identified by the CAS number 1261898-65-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid is characterized by a benzoic acid core with substituents at the 2, 4, and 6 positions. The presence of a chlorine atom at the 2-position and an ethoxy group at the 4-position on the phenyl ring introduces significant electronic effects, influencing the compound's reactivity and biological activity. Additionally, the fluorine atom at the 6-position further modulates these properties, making it a versatile molecule for various chemical transformations.

Recent advancements in synthetic methodologies have enabled efficient synthesis of this compound. Researchers have employed innovative strategies such as Suzuki coupling and Friedel-Crafts acylation to construct its complex structure. These methods not only enhance the yield but also ensure high purity, which is crucial for its application in pharmaceuticals and other high-performance materials.

In terms of applications, 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid has shown promise in several therapeutic areas. Studies indicate that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, where it demonstrates selective cytotoxicity against cancer cells while sparing healthy cells.

The environmental impact of this compound is another area of active research. Assessments conducted under simulated environmental conditions reveal that it undergoes rapid degradation under UV light, reducing its persistence in aquatic ecosystems. This property is advantageous for its use in eco-friendly chemical formulations and agricultural applications.

From a pharmacokinetic perspective, recent studies have elucidated its absorption, distribution, metabolism, and excretion profiles in preclinical models. These findings suggest that it has favorable bioavailability and minimal toxicity, which are critical factors for its potential translation into clinical settings.

In conclusion, 2-(2-Chloro-4-ethoxyphenyl)-6-fluorobenzoic acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application studies, position it as a valuable asset in both academic research and industrial development.